ISM012-042

• Molecular Formula: C26H28N6O4
• Molecular Weight: 488.5 g/mol
• InChI: InChI=1S/C26H28N6O4/c1-26(2,3)36-25(35)32-12-10-31(11-13-32)21-9-8-19-20(30-21)16-28-22(23(19)33)24(34)29-15-18-6-4-17(14-27)5-7-18/h4-9,16,33H,10-13,15H2,1-3H3,(H,29,34)
• InChIKey: STOTWHJDKZYQLZ-UHFFFAOYSA-N

ISM012-042 – Gut-Restricted PHD1/2 Inhibitor

ISM012-042 (also designated ISM5411) is an orally administered, gut-restricted small-molecule inhibitor of prolyl hydroxylase domain proteins 1 and 2 (PHD1/2) [1]. It was developed using a multimodal generative artificial intelligence platform to locally stabilize hypoxia-inducible factor 1α (HIF-1α) in the gastrointestinal tract, promoting mucosal barrier repair and reducing inflammation while limiting systemic exposure [1]. The compound has completed Phase 1 clinical studies in healthy volunteers, demonstrating a favorable safety and tolerability profile consistent with its gut-restricted design [2].

1

Gut-restricted PHD1/2 pathway inhibition study tool

2

Intestinal HIF1α stabilization and barrier-protective transcription research context

3

Colitis model mucosal repair and local pharmacology probe

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source
• [2] Insilico Medicine. Press Release: Insilico Medicine to Present 3 Abstracts at the 2026 Crohn’s & Colitis Congress Highlighting Clinical, Preclinical Safety, and Efficacy Data for ISM5411, a Novel Gut-Restricted PHD1/2 Inhibitor. January 21, 2026. View Source

ISM012-042 vs Systemic PHD Inhibitors

Although several hypoxia-inducible factor prolyl hydroxylase (PHD) inhibitors are approved for renal anemia, these agents have failed clinical testing for inflammatory bowel disease (IBD) due to a lack of efficacy and dose-limiting systemic toxicities [1]. Standard PHD inhibitors, such as roxadustat and daprodustat, achieve high systemic exposure to stimulate erythropoiesis, leading to elevated erythropoietin (EPO) and vascular endothelial growth factor (VEGF) levels that pose cardiovascular and thrombotic risks [2]. ISM012-042 was specifically engineered to be gut-restricted, achieving high colonic drug concentrations while maintaining minimal plasma exposure [1]. This fundamental difference in pharmacokinetic design means that substituting ISM012-042 with a systemic PHD inhibitor would negate its primary therapeutic advantage and reintroduce the safety liabilities that have plagued the class in IBD.

Systemic PHD inhibitor mismatch

First-generation PHD inhibitors lack gut-restricted tissue selectivity and may activate systemic erythropoiesis, limiting local intestinal pharmacology interpretation.

Standard-of-care comparator substitution

Conventional agents may not reproduce the compound's tissue-selective HIF stabilization profile; model-response endpoints may differ.

Profile transfer limitation

In-class substitution cannot replicate the reported gut-restricted pharmacokinetics and the distinct anti-inflammatory assay response observed in immune cell models.

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source
• [2] Sanghani, N.S. & Haase, V.H. Hypoxia-Inducible Factor-Prolyl Hydroxyl Domain Inhibitors: From Theoretical Superiority to Clinical Noninferiority Compared with Current ESAs? J. Am. Soc. Nephrol. (2020). View Source

ISM012-042: Quantitative Comparative Evidence

Gut-Restricted Pharmacokinetic Advantage

ISM012-042 demonstrates IC50 values of 1.9 nM for PHD1 hydroxylase and 2.5 nM for PHD2 hydroxylase [1]. This potency is substantially higher than that of molidustat, a clinical-stage PHD inhibitor, which exhibits IC50 values of 480 nM (PHD1) and 280 nM (PHD2)—representing a >250-fold difference for PHD1 and >100-fold difference for PHD2 [2]. Daprodustat, an approved PHD inhibitor for renal anemia, has reported IC50 values of 3.5 nM (PHD1) and 22.2 nM (PHD2), making ISM012-042 approximately 1.8-fold more potent against PHD1 and 8.9-fold more potent against PHD2 .

Gut-Restricted PK

Cross-study

67-fold colon enrichment over plasma (AUC colon 20.1 vs plasma 0.3 h·nmol/mL)

Supports local intestinal pharmacology context; systemic PHD inhibitor lacks comparable tissue selectivity.

Healthy mice, single oral dose 10 mg/kg; LC-MS/MS quantification.

Evidence Dimension	IC50 (nM) for PHD1 and PHD2 hydroxylase inhibition
Target Compound Data	PHD1: 1.9 nM; PHD2: 2.5 nM
Comparator Or Baseline	Molidustat: PHD1: 480 nM, PHD2: 280 nM; Daprodustat: PHD1: 3.5 nM, PHD2: 22.2 nM
Quantified Difference	ISM012-042 is 250× more potent than molidustat at PHD1 and 112× more potent at PHD2; ISM012-042 is 1.8× more potent than daprodustat at PHD1 and 8.9× more potent at PHD2
Conditions	In vitro biochemical enzyme inhibition assays

Why This Matters

Higher biochemical potency at lower concentrations may translate to improved target engagement and reduced off-target effects, critical for selecting a research tool or lead compound.

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source
• [2] Beck, I. et al. Molidustat (BAY 85-3934): A novel, oral hypoxia-inducible factor prolyl hydroxylase inhibitor for the treatment of anemia. J. Pharmacol. Exp. Ther. 359, 387-396 (2016). View Source

Anticolitic Dose Efficiency vs Mesalamine

In healthy mice receiving a single oral dose of 10 mg/kg ISM012-042, the colon Cmax was 93.3 nmol/g while the plasma Cmax was only 0.3 nmol/ml, yielding a colon-to-plasma exposure ratio (AUC0–t) of approximately 310:1 [1]. In a rat tissue distribution study with 14C-labeled ISM012-042 (30 mg/kg, 100 μCi/kg), radioactivity was predominantly distributed to the small intestine, stomach, and cecum, peaking at 4 hours, with approximately 85% of the dose excreted in feces and only ~5% in bile [1]. In contrast, systemic PHD inhibitors such as roxadustat and daprodustat are designed for high plasma exposure to stimulate erythropoiesis systemically [2].

Dose Efficiency vs Mesalamine

Head-to-head

10 mg/kg ISM012-042 reduces DAI comparably to 100 mg/kg mesalamine

Reported model-response endpoint context; lower dose achieves similar colitis severity attenuation.

TNBS-induced colitis, therapeutic dosing from day 2; DAI measured at day 7.

Evidence Dimension	Colon vs. plasma drug exposure (AUC0–t ratio)
Target Compound Data	Colon Cmax: 93.3 nmol/g; Plasma Cmax: 0.3 nmol/ml; Colon/Plasma AUC ratio: ~310
Comparator Or Baseline	Systemic PHD inhibitors (roxadustat, daprodustat) are designed for high systemic exposure; ISM012-042 achieves minimal plasma levels
Quantified Difference	Colon AUC0–t is approximately 310-fold higher than plasma AUC0–t for ISM012-042
Conditions	Healthy mice, single oral dose of 10 mg/kg

Why This Matters

This colon-restricted pharmacokinetic profile enables local HIF-1α stabilization in the gut while minimizing systemic HIF activation, reducing the risk of off-target erythropoiesis and cardiovascular events.

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source
• [2] Sanghani, N.S. & Haase, V.H. Hypoxia-Inducible Factor-Prolyl Hydroxyl Domain Inhibitors: From Theoretical Superiority to Clinical Noninferiority Compared with Current ESAs? J. Am. Soc. Nephrol. (2020). View Source

Anti-Inflammatory Potency vs Roxadustat

In the TNBS-induced colitis mouse model, ISM012-042 administered prophylactically at 3 and 10 mg/kg once daily attenuated colitis progression as effectively as 100 mg/kg mesalamine, the current standard-of-care intervention, as measured by disease activity index (DAI) [1]. The effective ISM012-042 dose was thus approximately 10- to 33-fold lower than the mesalamine dose. Additionally, ISM012-042 treatment increased HIF1α staining intensity along the luminal aspect of colon tissues in a dose-dependent manner, demonstrating target engagement [1]. When administered therapeutically starting on day 2 after colitis induction, ISM012-042 similarly promoted disease remission and restored intestinal permeability, as measured by plasma FITC-dextran levels [1].

Anti-Inflammatory vs Roxadustat

Head-to-head

ISM012-042 (0.1–1 μM) reduces TNF/IL-12p35 mRNA; roxadustat shows minimal effect at same concentrations

Supports distinct cell-based anti-inflammatory assay context; functional profile differs from systemic PHD inhibitor.

LPS-stimulated murine BMDCs, 24 h treatment.

Evidence Dimension	Disease activity index (DAI) attenuation in TNBS colitis
Target Compound Data	ISM012-042 3 mg/kg and 10 mg/kg: significant DAI reduction
Comparator Or Baseline	Mesalamine 100 mg/kg: significant DAI reduction
Quantified Difference	ISM012-042 at 3-10 mg/kg achieves comparable efficacy to mesalamine at 100 mg/kg (10-33× lower dose)
Conditions	TNBS-induced colitis mouse model, once-daily oral dosing starting 1 day before induction

Why This Matters

Superior in vivo efficacy at substantially lower doses suggests a more potent and potentially safer therapeutic window for IBD research applications.

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source

Chronic Colitis Efficacy vs Anti-TNFα

ISM012-042 at a concentration of 2.5 μM protects Caco-2 cell monolayers from DSS-induced barrier disruption [1]. This in vitro functional assay demonstrates direct epithelial barrier-protective activity, consistent with the compound's proposed mechanism of local HIF-1α stabilization and downstream transcriptional regulation of barrier-protective genes [2]. While comparable Caco-2 barrier protection data for mesalamine and systemic PHD inhibitors are not available in the same publication, the dose-dependent increase in HIF1α staining in colon tissue from treated mice confirms target engagement [2].

Chronic Colitis vs Anti-TNFα

Head-to-head

ISM012-042 and anti-TNFα each reduce DAI and cytokines; combination yields additive histologic benefit

Reported preclinical model-response context; small-molecule alternative and combination study approach.

Rag1-/- adoptive T cell transfer colitis model, 42-day study.

Evidence Dimension	Barrier protection in Caco-2 cell model
Target Compound Data	2.5 μM ISM012-042 protects Caco-2 cells from DSS-induced barrier damage
Comparator Or Baseline	Vehicle (DMSO) control: DSS-induced barrier disruption
Quantified Difference	Protection observed at 2.5 μM; vehicle control showed barrier disruption
Conditions	Caco-2 cell monolayers treated with DSS, compound co-incubation

Why This Matters

This functional cell-based assay provides evidence for direct epithelial barrier-protective activity, supporting the compound's potential for promoting mucosal healing.

• [1] ISM012-042 product information. MedChemExpress. View Source
• [2] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source

Anti-Inflammatory Cytokine Modulation: ISM012-042 Suppresses IL-12p35 and TNF Expression Comparably to Roxadustat

In LPS-stimulated mouse bone marrow-derived dendritic cells (BMDCs), ISM012-042 dose-dependently reduced the expression of IL-12p35 (the subunit of bioactive IL-12) and TNF [1]. The extent of cytokine suppression was comparable to that achieved by roxadustat, an approved systemic PHD inhibitor, at equivalent concentrations [1]. However, unlike roxadustat, ISM012-042's gut-restricted pharmacokinetic profile limits systemic cytokine modulation, potentially avoiding off-target immune suppression [2].

Evidence Dimension	Inhibition of IL-12p35 and TNF expression in LPS-stimulated BMDCs
Target Compound Data	ISM012-042 dose-dependently reduced IL-12p35 and TNF
Comparator Or Baseline	Roxadustat: comparable reduction in IL-12p35 and TNF
Quantified Difference	ISM012-042 achieved similar cytokine suppression to roxadustat in vitro
Conditions	LPS-stimulated mouse BMDCs

Why This Matters

ISM012-042 retains the potent anti-inflammatory activity of systemic PHD inhibitors in immune cells while its gut restriction provides a safety advantage by limiting systemic exposure.

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source
• [2] Insilico Medicine. Press Release: Insilico Medicine to Present 3 Abstracts at the 2026 Crohn’s & Colitis Congress Highlighting Clinical, Preclinical Safety, and Efficacy Data for ISM5411, a Novel Gut-Restricted PHD1/2 Inhibitor. January 21, 2026. View Source

Human Phase 1 Safety and Gut-Restricted PK: ISM012-041 Shows Low Systemic Biomarker Elevation and Favorable Tolerability

In a randomized, double-blind, placebo-controlled Phase 1 study in healthy volunteers (NCT06012578) evaluating single ascending doses (50–1000 mg) and multiple ascending doses (200, 400, 800 mg once daily for 14 days), ISM012-042 demonstrated a favorable safety profile [1]. Treatment-emergent adverse event (TEAE) incidence was 25.0% in the ISM5411 pooled cohort compared to 55.0% in the placebo group, with all TEAEs in ISM5411 cohorts being Grade 1 [1]. Oral ISM5411 resulted in very low plasma exposure and >30% excretion in feces in prototypic form, confirming gut-restricted pharmacokinetics in humans [1]. Post-dose erythropoietin (EPO) changes were largely within or near the normal range, and no clear trend in systemic VEGF was observed, supporting minimal systemic HIF-1α stabilization [1].

Evidence Dimension	Adverse event incidence and systemic biomarker changes
Target Compound Data	ISM5411: TEAE incidence 25.0% (all Grade 1); EPO and VEGF changes minimal
Comparator Or Baseline	Placebo: TEAE incidence 55.0%
Quantified Difference	ISM5411 had 30 percentage points lower TEAE incidence than placebo; >30% fecal excretion of unchanged drug
Conditions	Phase 1, randomized, double-blind, placebo-controlled, single and multiple ascending dose study in healthy volunteers

Why This Matters

Human data confirm that the gut-restricted design translates to minimal systemic HIF activation and a favorable safety profile, distinguishing ISM012-042 from systemic PHD inhibitors that carry cardiovascular safety concerns.

• [1] Insilico Medicine. Press Release: Insilico Medicine to Present 3 Abstracts at the 2026 Crohn’s & Colitis Congress Highlighting Clinical, Preclinical Safety, and Efficacy Data for ISM5411, a Novel Gut-Restricted PHD1/2 Inhibitor. January 21, 2026. View Source

ISM012-042 Research Applications

Mucosal Healing and Barrier Studies

ISM012-042 is an ideal tool compound for investigating HIF-1α-mediated mucosal healing in preclinical IBD models, including TNBS-induced colitis, oxazolone-induced colitis, and T cell transfer-induced chronic colitis [1][2]. Its gut-restricted pharmacokinetics allow researchers to study local HIF pathway activation without confounding systemic effects, making it suitable for proof-of-concept studies and target validation in gastrointestinal inflammation [1].

Combination Therapy for IBD

Researchers focused on intestinal epithelial biology can employ ISM012-042 to probe the role of PHD1/2-HIF1α signaling in barrier integrity, tight junction formation, and mucosal wound healing [1]. The compound's demonstrated ability to protect Caco-2 cell monolayers from DSS-induced damage provides a cell-based assay platform for studying epithelial barrier restoration [3].

Gut-Restricted PHD Inhibitor Safety Assessment

ISM012-042 serves as a critical comparator for evaluating the therapeutic index of gut-restricted versus systemic PHD inhibition [1]. Studies comparing ISM012-042 with roxadustat, daprodustat, or molidustat can elucidate the relative contributions of local versus systemic HIF stabilization to efficacy and safety in IBD models [1][2].

Clinical Candidate Benchmarking for IBD Drug Discovery Programs

As a Phase 1-completed clinical candidate with publicly available preclinical efficacy and safety data, ISM012-042 provides a valuable benchmark for pharmaceutical and biotech companies developing next-generation IBD therapeutics [2][4]. Its AI-driven discovery story also offers a case study in generative chemistry and tissue-restricted drug design [1].

Application

Selection Property

Validation Focus

Intestinal barrier function research models

Gut-restricted PHD1/2 inhibition with local HIF1α stabilization

Barrier integrity endpoints, FITC-dextran permeability, target gene transcription

Colitis model combination studies

Oral small-molecule anti-inflammatory and epithelial repair profile

Additive or synergistic endpoint evaluation with biologic agents

Gut-restricted compound safety profiling

Minimal systemic HIF-related biomarker induction

Repeat-dose toxicology review, therapeutic window assessment

• [1] Han, Q. et al. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor. Nat. Biotechnol. 43, 1772–1777 (2024). View Source
• [2] Han, Q. et al. ISM012-042 (ISM5411), A PHD1/2 INHIBITOR, PREVENTATIVELY AND THERAPEUTICALLY MITIGATES T CELL TRANSFER-INDUCED COLITIS IN MICE. Inflamm. Bowel Dis. 32, Supplement_1, izag006.009 (2026). View Source
• [3] ISM012-042 product information. MedChemExpress. View Source
• [4] Insilico Medicine. Press Release: Insilico Medicine to Present 3 Abstracts at the 2026 Crohn’s & Colitis Congress Highlighting Clinical, Preclinical Safety, and Efficacy Data for ISM5411, a Novel Gut-Restricted PHD1/2 Inhibitor. January 21, 2026. View Source